Cas no 2138341-17-8 (1-[(4-Iodo-2,5-dimethylphenyl)methyl]-4-(2-methoxyethyl)piperazine)

1-[(4-Iodo-2,5-dimethylphenyl)methyl]-4-(2-methoxyethyl)piperazine is a specialized piperazine derivative featuring a substituted phenylmethyl group and a methoxyethyl side chain. Its structural design incorporates an iodine substituent at the para position of the aromatic ring, enhancing its utility in cross-coupling reactions and radiopharmaceutical applications. The methoxyethyl group improves solubility in polar solvents, facilitating its use in synthetic organic chemistry. This compound is particularly valuable as an intermediate in medicinal chemistry, where its modular structure allows for further functionalization. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for pharmaceutical research and development.
1-[(4-Iodo-2,5-dimethylphenyl)methyl]-4-(2-methoxyethyl)piperazine structure
2138341-17-8 structure
Product Name:1-[(4-Iodo-2,5-dimethylphenyl)methyl]-4-(2-methoxyethyl)piperazine
CAS No:2138341-17-8
MF:C16H25IN2O
MW:388.286976575851
CID:5844771
PubChem ID:165452524
Update Time:2025-06-07

1-[(4-Iodo-2,5-dimethylphenyl)methyl]-4-(2-methoxyethyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 2138341-17-8
    • EN300-740722
    • 1-[(4-iodo-2,5-dimethylphenyl)methyl]-4-(2-methoxyethyl)piperazine
    • 1-[(4-Iodo-2,5-dimethylphenyl)methyl]-4-(2-methoxyethyl)piperazine
    • Inchi: 1S/C16H25IN2O/c1-13-11-16(17)14(2)10-15(13)12-19-6-4-18(5-7-19)8-9-20-3/h10-11H,4-9,12H2,1-3H3
    • InChI Key: YXHQQWQMJMUKNR-UHFFFAOYSA-N
    • SMILES: IC1=CC(C)=C(C=C1C)CN1CCN(CCOC)CC1

Computed Properties

  • Exact Mass: 388.10116g/mol
  • Monoisotopic Mass: 388.10116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 15.7Ų

1-[(4-Iodo-2,5-dimethylphenyl)methyl]-4-(2-methoxyethyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-740722-1.0g
1-[(4-iodo-2,5-dimethylphenyl)methyl]-4-(2-methoxyethyl)piperazine
2138341-17-8
1g
$0.0 2023-06-07

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